Cas no 1368924-14-4 (2-(2,4-dimethoxyphenyl)ethanimidamide)

• Product Name: 2-(2,4-dimethoxyphenyl)ethanimidamide
• CAS No: 1368924-14-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6265955
• PubChem ID: 82281787
• Update Time: 2025-06-23

2-(2,4-dimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxyphenyl)ethanimidamide
• 1368924-14-4
• EN300-1859277

• Inchi： 1S/C10H14N2O2/c1-13-8-4-3-7(5-10(11)12)9(6-8)14-2/h3-4,6H,5H2,1-2H3,(H3,11,12)
• InChI Key： UETSYNHROCCVBC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC(=N)N)OC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,4-dimethoxyphenyl)ethanimidamide

Comprehensive Overview of 2-(2,4-dimethoxyphenyl)ethanimidamide (CAS No. 1368924-14-4): Properties, Applications, and Research Insights

The chemical compound 2-(2,4-dimethoxyphenyl)ethanimidamide (CAS No. 1368924-14-4) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of ethanimidamide, this compound incorporates a 2,4-dimethoxyphenyl moiety, which enhances its reactivity and potential biological activity. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

Recent studies highlight the significance of 2-(2,4-dimethoxyphenyl)ethanimidamide in medicinal chemistry, where its imidamide functional group serves as a versatile intermediate for synthesizing heterocyclic compounds. The methoxy substitutions at the 2- and 4-positions of the phenyl ring contribute to improved solubility and bioavailability, addressing a key challenge in modern drug development. These properties align with current industry trends favoring fragment-based drug design and small-molecule therapeutics.

From a synthetic perspective, CAS 1368924-14-4 demonstrates remarkable stability under standard laboratory conditions, making it suitable for multi-step organic synthesis. Its applications extend to crop protection formulations, where researchers investigate its potential as a plant growth regulator or pesticide precursor. The compound's structure-activity relationship (SAR) is being actively studied to optimize its efficacy while minimizing environmental impact – a critical consideration in green chemistry initiatives.

Analytical characterization of 2-(2,4-dimethoxyphenyl)ethanimidamide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. The growing demand for high-quality chemical intermediates in biotechnology has positioned this compound as a valuable asset in combinatorial chemistry libraries. Furthermore, its molecular docking potential with various biological targets is being explored through computational chemistry approaches, reflecting the integration of AI-driven drug discovery methodologies.

In material science, derivatives of CAS 1368924-14-4 show promise for developing functional polymers with tailored electronic properties. The electron-donating methoxy groups influence the compound's photophysical characteristics, making it relevant for optoelectronic applications. This versatility responds to the increasing market demand for advanced materials in renewable energy technologies.

Quality control protocols for 2-(2,4-dimethoxyphenyl)ethanimidamide emphasize strict adherence to ICH guidelines, particularly regarding impurity profiling and stability testing. These measures ensure compliance with global regulatory standards for research chemicals. The compound's patent landscape reveals growing intellectual property activity, indicating its commercial potential in life sciences applications.

Environmental fate studies of 1368924-14-4 demonstrate favorable biodegradation profiles, addressing concerns about persistent organic pollutants. This aspect is particularly relevant given increasing regulatory focus on chemical sustainability. The compound's low ecotoxicity further enhances its appeal for industrial applications requiring environmentally benign alternatives.

Future research directions for 2-(2,4-dimethoxyphenyl)ethanimidamide may explore its potential in catalysis or as a ligand in transition metal complexes. The compound's chemodiversity offers numerous opportunities for structure optimization to meet specific bioactivity requirements. As the scientific community continues to investigate this molecule, its role in addressing global health challenges and sustainable agriculture may become increasingly significant.